Cas no 1220040-16-3 (Isoquinolin-6-YL-acetic acid ethyl ester)

• Product Name: Isoquinolin-6-YL-acetic acid ethyl ester
• CAS No: 1220040-16-3
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• MDL: MFCD15474926
• CID: 4563538
• Update Time: 2025-06-22

Isoquinolin-6-YL-acetic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• ISOQUINOLIN-6-YL-ACETIC ACID ETHYL ESTER
• ethyl 2-(isoquinolin-6-yl)acetate
• 4023AJ
• SB31976
• Isoquinolin-6-YL-acetic acid ethyl ester

• MDL： MFCD15474926
• Inchi： 1S/C13H13NO2/c1-2-16-13(15)8-10-3-4-12-9-14-6-5-11(12)7-10/h3-7,9H,2,8H2,1H3
• InChI Key： FRZIOBLOQORNBH-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC2C=NC=CC=2C=1)=O

Computed Properties

• Exact Mass: 215.094628657 g/mol
• Monoisotopic Mass: 215.094628657 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2
• Molecular Weight: 215.25

Additional information on Isoquinolin-6-YL-acetic acid ethyl ester

Chemical Compound CAS No 1220040-16-3: Isoquinolin-6-YL-acetic acid ethyl ester

The compound with CAS No 1220040-16-3, commonly referred to as Isoquinolin-6-YL-acetic acid ethyl ester, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. Recent studies have highlighted its role in various chemical reactions and its ability to serve as a precursor in the synthesis of bioactive compounds.

The molecular structure of Isoquinolin-6-YL-acetic acid ethyl ester consists of an isoquinoline ring system, which is a bicyclic heterocycle containing one nitrogen atom. This structure is further substituted with an acetic acid ethyl ester group at the 6-position of the isoquinoline ring. The isoquinoline moiety is known for its aromatic stability and ability to participate in various chemical reactions, making it a valuable component in organic synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Isoquinolin-6-YL-acetic acid ethyl ester. Researchers have employed methodologies such as Friedel-Crafts alkylation, Suzuki coupling, and other cross-coupling reactions to construct this compound. These methods have not only improved the yield but also enhanced the purity of the product, making it more suitable for downstream applications.

In terms of applications, Isoquinolin-6-YL-acetic acid ethyl ester has shown promise in the field of medicinal chemistry. It has been utilized as a building block for constructing bioactive molecules with potential therapeutic effects. For instance, studies have demonstrated its role in the development of anti-inflammatory agents and anticancer drugs. The acetic acid ethyl ester group can be easily modified to introduce functional groups that enhance bioavailability and target specificity.

Moreover, the compound has found applications in material science, particularly in the synthesis of advanced materials such as polymers and coordination complexes. Its ability to act as a ligand in metal complexes has opened new avenues for research in catalysis and materials engineering.

Recent research has also explored the use of Isoquinolin-6-YL-acetic acid ethyl ester in green chemistry initiatives. Scientists have developed eco-friendly synthesis routes that minimize waste and reduce environmental impact. These sustainable approaches align with global efforts to promote environmentally responsible chemical practices.

In conclusion, CAS No 1220040-16-3, or Isoquinolin-6-YL-acetic acid ethyl ester, represents a versatile compound with diverse applications across multiple disciplines. Its structural features, synthetic accessibility, and potential for modification make it an invaluable tool in contemporary chemical research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.